Cas no 781626-04-8 ([1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro-)

• Product Name: [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro-
• CAS No: 781626-04-8
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• CID: 4186432
• PubChem ID: 46314879
• Update Time: 2025-06-08

[1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro-
• 4-Fluorobiphenyl-2-carbonyl chloride
• 781626-04-8

• Inchi： 1S/C13H8ClFO/c14-13(16)12-8-10(15)6-7-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： BFKBGLBDEQZBNV-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1C1C=CC=CC=1)(=O)Cl

Computed Properties

• Exact Mass: 234.0247707Da
• Monoisotopic Mass: 234.0247707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Additional information on [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro-

Professional Introduction to [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro (CAS No. 781626-04-8)

[1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro (CAS No. 781626-04-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, featuring a biphenyl core with a carbonyl chloride substituent at the 2-position and a fluoro group at the 4-position, exhibits distinct chemical reactivity that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The biphenyl moiety is well-known for its stability and rigidity, which contributes to the overall structural integrity of molecules incorporating this scaffold. In contrast, the presence of the carbonyl chloride group introduces a highly reactive site that can undergo nucleophilic addition reactions, making it particularly useful in constructing more complex molecular architectures. The additional fluoro substituent further enhances the compound's utility by influencing its electronic properties and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic profiles and improved binding affinities. The incorporation of fluorine atoms into drug candidates has been shown to modulate lipophilicity, metabolic clearance, and receptor interactions, thereby enhancing therapeutic efficacy. The compound [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro (CAS No. 781626-04-8) exemplifies this trend by providing a synthetic platform for accessing novel fluorinated derivatives with potential therapeutic applications.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals and natural products, often serving as the core structure for bioactive molecules. The reactivity of the carbonyl chloride group allows for facile introduction of various functional groups into the biphenyl ring, enabling the construction of diverse heterocyclic scaffolds. For instance, nucleophilic attack on the carbonyl chloride can be followed by cyclization reactions to form five- or six-membered rings, which are common motifs in many drugs.

The presence of the fluoro group at the 4-position of the biphenyl ring also opens up possibilities for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are powerful tools for constructing biaryl structures, which are prevalent in many bioactive compounds. By leveraging these transformations, researchers can generate libraries of fluorinated biphenyl derivatives with tailored properties for drug discovery efforts.

The compound's potential applications extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique electronic properties imparted by the combination of biphenyl and fluorine substituents make it an attractive candidate for developing advanced materials with specific optoelectronic characteristics. Additionally, fluorinated compounds often exhibit enhanced stability against degradation processes, which is beneficial in agrochemical formulations where long-lasting activity is desired.

In academic research, [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro (CAS No. 781626-04-8) has been utilized in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. For example, investigations into its behavior under different reaction conditions have provided insights into how fluorine substituents influence electrophilic aromatic substitution reactions. Such knowledge is crucial for designing efficient synthetic routes to complex molecules and optimizing reaction outcomes.

The compound's role in drug discovery has been further highlighted by its use in generating novel inhibitors targeting various biological pathways. By modifying the structure around the biphenyl core through functionalization strategies based on this intermediate, researchers can fine-tune interactions with biological targets such as enzymes or receptors. This approach has led to several promising candidates entering preclinical development pipelines.

The synthesis of [1,1'-Biphenyl]-2-carbonyl chloride, 4-fluoro (CAS No. 781626-04-8) itself represents an achievement in synthetic organic chemistry. The multi-step process typically involves halogenation followed by chlorination or direct chlorination methods that introduce the necessary substituents onto the biphenyl ring while maintaining regioselectivity. Advances in catalytic systems have also enabled more efficient routes to this compound without compromising purity or yield.

The growing body of literature on this compound underscores its importance as a building block in modern chemistry. Researchers continue to explore new ways to utilize its reactivity for constructing complex molecules with desired properties for pharmaceuticals or advanced materials alike. As our understanding deepens regarding how structural features influence biological activity or material performance—this compound remains at forefront due its unique combination of stability/reactivity offered by biphenyl/carbonyl chloride/fluoro motifs.